Cas no 918500-20-6 (Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester)

• Product Name: Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester
• CAS No: 918500-20-6
• MF: C₂₇H₃₆O₃
• MW: 408.572948455811
• CID: 774329
• PubChem ID: 71426966
• Update Time: 2025-04-19

Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneoctanoic acid, 4-(4-pentylbenzoyl)-, methyl ester
• methyl 8-[4-(4-pentylbenzoyl)phenyl]octanoate
• 918500-20-6
• DTXSID20845718

• Inchi： 1S/C27H36O3/c1-3-4-8-11-22-14-18-24(19-15-22)27(29)25-20-16-23(17-21-25)12-9-6-5-7-10-13-26(28)30-2/h14-21H,3-13H2,1-2H3
• InChI Key： JTXOQZSOWLTUOC-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCC1C=CC(C(C2C=CC(=CC=2)CCCCC)=O)=CC=1)=O

Computed Properties

• Exact Mass: 408.26644501g/mol
• Monoisotopic Mass: 408.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 43.4Ų